539-90-2(isobutyl butyrate),NSC 406938,isobutyl butyrate

isobutyl butyrate Properties

Names and Identifiers

- isobutyl butyrate
- n-Butyric acid isobutyl ester
- 2-Methyl-1-propyl butyrate
- Butanoic acid, 2-methylpropyl ester
- Isobutyl butylate
- Isobutyl n-Butyrate
- 2-methylpropyl butanoate
- Butyric Acid Isobutyl Ester
- NSC 406938
- Isobutyl butanoate
- +Expand
- MDL： MFCD00027134
- InChIKey： RGFNRWTWDWVHDD-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
- SMILES： CCCC(=O)OCC(C)C

Computed Properties

Exact Mass: 144.11500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 144.11503
Heavy Atom Count: 10
Complexity: 97.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 1.98570
PSA: 26.30000
Merck: 5136
Refractive Index: n20/D 1.403(lit.)
Boiling Point: 157°C
Melting Point: -88.07°C (estimate)
Flash Point: Fahrenheit: 114.8 ° f
Celsius: 46 ° c
FEMA: 2187
Color/Form: colorless liquid
Solubility: Soluble in ethanol and most non-volatile oils, slightly soluble in water, insoluble in glycerol
Density: 0.861 g/mL at 25 °C(lit.)

isobutyl butyrate Security Information

Symbol: GHS02
RTECS：ET5020000
WGK Germany：2
Safety Term：3.2
Safety Instruction： S16; S27; S36/37/39; S61; S60
Packing Group：III
Packing Group：III
Risk Phrases：R10
Hazard Level：3.2
Dangerous goods sign： N
Hazardous Material transportation number：UN 3272 3/PG 3
Hazard Statement： H226-H316
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Prompt：warning
Storage Condition：Low temperature ventilation and drying in warehouse
PackingGroup：III
Risk Phrases： 10-52/53
Signal Word：Warning
HazardClass：3.2

isobutyl butyrate Customs Data

HS CODE：29156000

isobutyl butyrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RJA-25g	Isobutyl butyrate	539-90-2	99+%	25g	$12.00	2024-04-30
A2B Chem LLC	AB74854-25g	Isobutyl butyrate	539-90-2	99+%	25g	$11.00
Aaron	AR003RRM-25g	Isobutyl butyrate	539-90-2	98%	25g	$5.00
abcr	AB138940-25 ml	n-Butyric acid isobutyl ester, 97%; .	539-90-2	97%	25 ml	€43.60	2023-09-18
eNovation Chemicals LLC	D112769-25g	2-Methyl-1-propylbutyrate	539-90-2	97%	25g	$200	2022-06-07
TRC	I248405-2.5g	Isobutyl Butyrate	539-90-2		2.5g	$ 45.00	2022-06-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I157497-25ml	isobutyl butyrate	539-90-2	>98.0%(GC)	25ml	¥29.90	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1223097-25g	2-Methyl-1-propylbutyrate	539-90-2	98%	25g	￥30.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I57880-25ml	Isobutyl butyrate	539-90-2	98%	25ml	¥38.0	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I858262-2.5L	Isobutyl Butyrate	539-90-2	98%	2.5L	688.00

isobutyl butyrate Suppliers

QING DAO LV AO YUAN HUAN BAO KE JI FU WU YOU XIAN ZE REN GONG SI

Audited Supplier

(CAS:539-90-2)

MR./MRS.:ZHANG JING LI

Phone:18561693901

Email:18561693901@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:539-90-2)

MR./MRS.:WANG TING TING

Phone:13862111431

Email:sales2@senfeida.com

Web:https://senfeida.en.made-in-china.com/

HU BEI SHI SHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:539-90-2)

MR./MRS.:ZHENG YU HAN

Phone:15107128801

Email:1400818899@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:539-90-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:539-90-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

isobutyl butyrate Related Literature

1. LXXVIII.—Correction of the boiling points of liquids from observed to normal pressure

Sydney Young J. Chem. Soc. Trans. 1902 81 777
2. General and physical chemistry

J. Chem. Soc. Abstr. 1887 52 1
3. The mechanism of the β-acyloxyalkyl radical rearrangement: kinetic and 18O-labelling studies

Athelstan L. J. Beckwith,Peter J. Duggan J. Chem. Soc. Perkin Trans. 2 1992 1777
4. The autoxidation of aliphatic esters. Part 2.1 The autoxidation of neopentyl esters

John R. Lindsay Smith,Eiji Nagatomi,David J. Waddington J. Chem. Soc. Perkin Trans. 2 2000 2248
5. Chinese chestnut shell polyphenol extract regulates the JAK2/STAT3 pathway to alleviate high-fat diet-induced, leptin-resistant obesity in mice

Suwen Liu,Wenhong Jiang,Chang Liu,Shuo Guo,Hao Wang,Xuedong Chang Food Funct. 2023 14 4807
6. Organic chemistry

J. Chem. Soc. Abstr. 1907 92 A457
7. In situ product recovery of bio-based ethyl esters via hybrid extraction-distillation

Patrick O. Saboe,Hanna R. Monroe,William E. Michener,Lorenz P. Manker,Stefan J. Haugen,Gregg T. Beckham,Eric M. Karp Green Chem. 2019 21 5306
8. Ultrasound technology and molecular sieves improve the thermodynamically controlled esterification of butyric acid mediated by immobilized lipase from Rhizomucor miehei

Lucas P. Fallavena,Fábio H. F. Antunes,Joana S. Alves,Natalia Paludo,Marco A. Z. Ayub,Roberto Fernandez-Lafuente,Rafael C. Rodrigues RSC Adv. 2014 4 8675
9. General and physical chemistry

J. Chem. Soc. Abstr. 1920 118 ii569
10. 56. Molecular volume and structure. Parts I and II

T. W. Gibling J. Chem. Soc. 1941 299
11. In situ product recovery of bio-based ethyl esters via hybrid extraction-distillation

Patrick O. Saboe,Hanna R. Monroe,William E. Michener,Lorenz P. Manker,Stefan J. Haugen,Gregg T. Beckham,Eric M. Karp Green Chem. 2019 21 5306

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 539-90-2 (isobutyl butyrate)

isobutyl butyrate Properties

Names and Identifiers

Computed Properties

Experimental Properties

isobutyl butyrate Security Information

isobutyl butyrate Customs Data

isobutyl butyrate Price

isobutyl butyrate Suppliers

isobutyl butyrate Related Literature

Related Categories

539-90-2 (isobutyl butyrate) Related Products